Cas no 27106-42-9 (4-(2-methylpropyl)-4H-1,2,4-triazole)

• Product Name: 4-(2-methylpropyl)-4H-1,2,4-triazole
• CAS No: 27106-42-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 5155632
• PubChem ID: 12888378
• Update Time: 2026-03-04

4-(2-methylpropyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(2-methylpropyl)-
• 4-(2-methylpropyl)-4H-1,2,4-triazole

• Inchi： 1S/C6H11N3/c1-6(2)3-9-4-7-8-5-9/h4-6H,3H2,1-2H3
• InChI Key： GKFCIFGBXIWWFE-UHFFFAOYSA-N
• SMILES： N1=CN(CC(C)C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(2-methylpropyl)-4H-1,2,4-triazole

Comprehensive Overview of 4-(2-methylpropyl)-4H-1,2,4-triazole (CAS No. 27106-42-9): Properties, Applications, and Industry Trends

The chemical compound 4-(2-methylpropyl)-4H-1,2,4-triazole (CAS No. 27106-42-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. As a derivative of the 1,2,4-triazole family, this compound exhibits unique structural and functional characteristics, making it valuable for diverse industrial applications. Its molecular formula, C₆H₁₁N₃, and the presence of a 2-methylpropyl substituent contribute to its distinct reactivity profile.

In recent years, the demand for triazole derivatives has surged due to their role in developing novel antifungal agents and crop protection chemicals. Researchers are particularly interested in 4-(2-methylpropyl)-4H-1,2,4-triazole for its potential as a bioactive scaffold in drug discovery. The compound's ability to interact with biological targets, such as enzymes and receptors, aligns with the growing focus on precision medicine and sustainable agriculture—two trending topics in scientific communities.

From a synthetic chemistry perspective, CAS 27106-42-9 serves as a versatile intermediate. Its triazole ring offers sites for further functionalization, enabling the creation of customized molecules for specific applications. This adaptability is crucial for industries exploring green chemistry alternatives, as it reduces waste and improves atom economy. Notably, the compound's stability under various pH conditions makes it suitable for formulations requiring long shelf lives.

The agrochemical sector has identified 4-(2-methylpropyl)-4H-1,2,4-triazole as a promising candidate for next-generation plant growth regulators. With global discussions intensifying around food security and climate-resilient crops, this compound's potential to enhance crop yield and stress tolerance is being rigorously investigated. Its mode of action, which may involve modulating plant hormone pathways, positions it as a sustainable alternative to traditional agrochemicals.

In material science, the 1,2,4-triazole core of this compound contributes to the development of advanced coordination polymers and metal-organic frameworks (MOFs). These materials are pivotal in addressing contemporary challenges like carbon capture and energy storage, topics frequently searched in academic and industrial databases. The compound's ability to form stable complexes with transition metals opens avenues for creating catalysts with high selectivity.

Quality control and analytical characterization of CAS 27106-42-9 typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity levels exceeding 98%, a critical requirement for research and commercial applications. Recent advancements in analytical chemistry have enabled more precise quantification of trace impurities, addressing the industry's emphasis on product safety and regulatory compliance.

Environmental considerations surrounding 4-(2-methylpropyl)-4H-1,2,4-triazole have prompted studies on its biodegradation pathways. As sustainability becomes a priority across sectors, understanding the compound's environmental fate helps align its use with circular economy principles. Preliminary data suggest moderate biodegradability, with ongoing research optimizing its ecological footprint.

The global market for triazole-based compounds is projected to grow at a CAGR of 5.8% through 2030, driven by pharmaceutical innovations and agricultural needs. 4-(2-methylpropyl)-4H-1,2,4-triazole occupies a niche segment within this market, with manufacturers focusing on scalable synthesis routes to meet rising demand. Strategic partnerships between academia and industry are accelerating its commercialization.

For researchers exploring small molecule therapeutics, this compound offers a balance of lipophilicity and hydrogen bonding capacity—key parameters in drug-likeness predictions. Its isobutyl substituent enhances membrane permeability, a property highly sought after in CNS drug development, another area witnessing exponential growth in patent filings.

In conclusion, 4-(2-methylpropyl)-4H-1,2,4-triazole (CAS No. 27106-42-9) represents a multifaceted chemical entity with cross-industry relevance. Its applications span from pharmaceutical intermediates to advanced materials, reflecting the compound's adaptability to evolving technological and environmental demands. As research continues to uncover new functionalities, this triazole derivative is poised to play an increasingly vital role in addressing global challenges through chemical innovation.